[3-(4-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C13H17NO/c1-15-11-4-2-10(3-5-11)13-6-12(7-13,8-13)9-14/h2-5H,6-9,14H2,1H3
• InChI Key: WMWOXTOPIGESFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C23CC(C2)(C3)CN
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bicyclic pentane structure, the introduction of the methoxyphenyl group, and the attachment of the methanamine group. The exact methods would depend on the specific reactions and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The methoxyphenyl and methanamine groups are likely to contribute significantly to the compound’s properties due to their electronic structures.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The methoxyphenyl group might undergo electrophilic aromatic substitution reactions, while the methanamine group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its melting and boiling points, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it has biological activity, it could interact with various biological targets, such as enzymes or receptors.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. This could include testing for biological activity or exploring its use in materials science.